Cas no 17685-05-1 (Phenyl b-D-Glucuronide)

Phenyl β-D-Glucuronide is a synthetic glucuronide conjugate commonly used as a substrate in enzymatic assays, particularly for β-glucuronidase activity. Its key advantage lies in its high purity and stability, making it suitable for precise biochemical and diagnostic applications. The compound serves as a critical tool in studying glucuronidation processes, drug metabolism, and detoxification pathways. Its well-defined structure ensures reliable performance in research settings, including HPLC and spectrophotometric analyses. Phenyl β-D-Glucuronide is also valuable in pharmaceutical development for evaluating enzyme inhibition or activation. The product’s consistent quality and solubility in aqueous buffers further enhance its utility in laboratory workflows.
Phenyl b-D-Glucuronide structure
Phenyl b-D-Glucuronide structure
Product Name:Phenyl b-D-Glucuronide
CAS No:17685-05-1
MF:C12H14O7
MW:270.235364437103
CID:144431
PubChem ID:329768159
Update Time:2025-06-06

Phenyl b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,phenyl
    • PHENYL B-D-GLUCURONIDE
    • Phenyl β-D-Glucuroni
    • Phenyl β-D-Glucuronide
    • Phenyl-β-D-glucuronide
    • phenol O-(beta-D-glucuronide)
    • phenyl glucuronide
    • Phenyl-β-D-glucopyranosiduronic acid
    • Phenyl beta-D-glucosiduronic acid
    • PHENYL-BETA-D-GLUCURONIDE
    • PH-BETA-D-GLCA MONOHYDRATE
    • PHENYL-BETA-D-GLUCURONIDE HYDRATE
    • 1-O-Phenyl-β-D-glucopyranuronic acid
    • Phenyl β-D-glucuronide ,98%
    • Phenyl- beta -D-glucuronide
    • EINECS 241-666-4
    • NS00053885
    • Phenyl beta-D-glucopyranosiduronic acid
    • phenol glucuronide
    • Phenolic-glucuronide
    • DTXSID601034474
    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid
    • 17685-05-1
    • phenyl beta-glucuronide
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
    • Q27133372
    • Phenyl-beta-D-glucopyranosiduronic acid
    • Phenyl-beta-D-glucuronide, >=99.0% (HPLC)
    • WVHAUDNUGBNUDZ-GOVZDWNOSA-N
    • Phenyl-d5 .beta.-D-Glucuronide
    • beta-D-Glucopyranosiduronic acid, phenyl
    • (2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylic acid
    • Phenyl .beta.-D-glucuronide
    • CHEBI:64681
    • .beta.-D-Glucopyranosiduronic acid, phenyl
    • SCHEMBL2540920
    • phenyl beta-D-glucuronide
    • phenol O-(?-D-glucuronide)
    • Phenyl b-D-Glucuronide
    • MDL： MFCD00057515
    • Inchi： 1S/C12H14O7/c13-7-8(14)10(11(16)17)19-12(9(7)15)18-6-4-2-1-3-5-6/h1-5,7-10,12-15H,(H,16,17)/t7-,8-,9+,10-,12+/m0/s1
    • InChI Key： WVHAUDNUGBNUDZ-GOVZDWNOSA-N
    • SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.07400
  • Monoisotopic Mass: 270.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 119

Experimental Properties

  • Color/Form: Not available
  • Density: 1.587±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 163-165 ºC
  • Boiling Point: 542°Cat760mmHg
  • Flash Point: 212.3°C
  • Solubility: Dissolution (54 g/l) (25 º C),
  • PSA: 116.45000
  • LogP: -1.04240
  • Optical Activity: [α]20/D −87±5°, c = 1% in H2O
  • Solubility: Not available

Phenyl b-D-Glucuronide Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：3-10-21
  • Storage Condition：2-8°C

Phenyl b-D-Glucuronide Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phenyl b-D-Glucuronide Pricemore >>

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Chemenu
CM510969-250mg
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid
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Chemenu
CM510969-1g
(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-phenoxytetrahydro-2H-pyran-2-carboxylicacid
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Chemenu
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TRC
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